Cas no 19780-90-6 (2,4-Hexanediol)

2,4-Hexanediol structure
2,4-Hexanediol structure
Product Name:2,4-Hexanediol
CAS No:19780-90-6
MF:C6H14O2
MW:118.174162387848
CID:208764
PubChem ID:140595
Update Time:2025-04-19

2,4-Hexanediol Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexanediol
    • hexane-2,4-diol
    • 2,4-dihydroxy-5-methyl pentane
    • Hexan-2,4-diol
    • methyl-2,4 pentanediol
    • AKOS006273783
    • 19780-90-6
    • methyl-2,4-pentanediol
    • 2,4-Pentanediol, methyl-
    • SCHEMBL155461
    • FT-0764363
    • DTXSID60941561
    • Inchi： 1S/C6H14O2/c1-3-6(8)4-5(2)7/h5-8H,3-4H2,1-2H3
    • InChI Key： TXGJTWACJNYNOJ-UHFFFAOYSA-N
    • SMILES： OC(CC)CC(C)O

Computed Properties

  • Exact Mass: 118.09900
  • Monoisotopic Mass: 118.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 54.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.9516
  • Melting Point: 26.38°C (estimate)
  • Boiling Point: 221.7°C (rough estimate)
  • Flash Point: 109.2°C
  • Refractive Index: 1.4418
  • PSA: 40.46000
  • LogP: 0.52820

2,4-Hexanediol Customs Data

  • HS CODE：2905399090
  • Customs Data：

    China Customs Code:

    2905399090

    Overview:

    2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

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